Cas no 2228587-05-9 (O-{5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}hydroxylamine)

• Product Name: O-{5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}hydroxylamine
• CAS No: 2228587-05-9
• MF: C₆H₇ClF₃N₃O
• MW: 229.587490320206
• CID: 5570095
• PubChem ID: 165656982
• Update Time: 2023-11-25

O-{5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2228587-05-9
• EN300-1960300
• O-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}hydroxylamine
• O-{5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}hydroxylamine

• Inchi： 1S/C6H7ClF3N3O/c1-13-5(7)3(2-14-11)4(12-13)6(8,9)10/h2,11H2,1H3
• InChI Key： NKMQPJSYDRFEDG-UHFFFAOYSA-N
• SMILES： ClC1=C(CON)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 229.0229740g/mol
• Monoisotopic Mass: 229.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų